Cas no 1213977-38-8 ((R)-3-(4-Methoxyphenyl)morpholine)

(R)-3-(4-Methoxyphenyl)morpholine is a chiral morpholine derivative featuring a methoxy-substituted phenyl group at the 3-position. This compound is of significant interest in pharmaceutical and synthetic chemistry due to its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The (R)-enantiomer offers stereochemical precision, which is critical for achieving desired pharmacological activity and selectivity. Its morpholine core provides favorable solubility and metabolic stability, while the methoxyphenyl moiety enhances binding affinity in receptor interactions. This compound is commonly utilized in asymmetric synthesis and medicinal chemistry research, where high enantiopurity and structural functionality are essential.

(R)-3-(4-Methoxyphenyl)morpholine structure

1213977-38-8 structure

Product Name:(R)-3-(4-Methoxyphenyl)morpholine

CAS No:1213977-38-8

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:5039964

PubChem ID:40424137

Update Time:2025-10-31

(R)-3-(4-Methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- (R)-3-(4-Methoxyphenyl)morpholine
- 1-((3R)-Morpholin-3-yl)-4-methoxybenzene
- 1213977-38-8
- E75552
- BS-48268
- 1-((3R)MORPHOLIN-3-YL)-4-METHOXYBENZENE
- (3R)-3-(4-methoxyphenyl)morpholine
- Inchi： 1S/C11H15NO2/c1-13-10-4-2-9(3-5-10)11-8-14-7-6-12-11/h2-5,11-12H,6-8H2,1H3/t11-/m0/s1
- InChI Key： BMCOYPKKBOYPHE-NSHDSACASA-N
- SMILES： O1CCN[C@H](C2C=CC(=CC=2)OC)C1

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 30.5

(R)-3-(4-Methoxyphenyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QR912-50mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90+%	50mg	1764.0CNY	2021-07-15
eNovation Chemicals LLC	Y1264062-50mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	50mg	$170	2024-06-05
eNovation Chemicals LLC	Y1264062-100mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	100mg	$265	2024-06-05
1PlusChem	1P01KKK5-50mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	50mg	$97.00	2023-12-25
1PlusChem	1P01KKK5-100mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	100mg	$164.00	2023-12-25
1PlusChem	1P01KKK5-250mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	250mg	$278.00	2023-12-25
Aaron	AR01KKSH-50mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	50mg	$101.00	2025-02-12
Aaron	AR01KKSH-100mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	100mg	$174.00	2025-02-12
Ambeed	A1366452-50mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	50mg	$88.0	2025-02-28
Ambeed	A1366452-100mg	(R)-3-(4-Methoxyphenyl)morpholine	1213977-38-8	90%	100mg	$149.0	2025-02-28

(R)-3-(4-Methoxyphenyl)morpholine Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Alt-proteins: A promising future
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Additional information on (R)-3-(4-Methoxyphenyl)morpholine

Introduction to (R)-3-(4-Methoxyphenyl)morpholine (CAS No. 1213977-38-8)

Morpholine derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their unique structural properties and potential biological activities. Among these, (R)-3-(4-Methoxyphenyl)morpholine (CAS No. 1213977-38-8) stands out as a compound with significant research potential. This compound, characterized by its morpholine backbone and a 4-methoxyphenyl substituent, has garnered attention for its role in various chemical and biological studies.

The morpholine ring is a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom. In the case of (R)-3-(4-Methoxyphenyl)morpholine, the oxygen atom is part of the ring, while the nitrogen atom is substituted with a 4-methoxyphenyl group. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its interactions with biological systems. The 4-methoxyphenyl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability.

Recent studies have explored the synthesis and characterization of (R)-3-(4-Methoxyphenyl)morpholine, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These investigations have provided insights into the compound's stereochemistry, confirming the presence of the R-configuration at the chiral center. This stereochemical purity is essential for applications in asymmetric synthesis and enantioselective reactions.

The biological activity of (R)-3-(4-Methoxyphenyl)morpholine has been a focal point of recent research. In vitro studies have demonstrated its potential as a modulator of various enzyme activities, including those involved in lipid metabolism and oxidative stress. Additionally, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development.

In terms of applications, (R)-3-(4-Methoxyphenyl)morpholine has been utilized as an intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. Its ability to undergo various functional group transformations, such as alkylation and acylation, underscores its versatility as a building block for drug discovery efforts.

From an environmental perspective, understanding the fate and transport of (R)-3-(4-Methoxyphenyl)morpholine in aquatic systems is critical for assessing its potential ecological impact. Recent eco-toxicological studies have evaluated its effects on aquatic organisms, providing valuable data for risk assessment and regulatory compliance.

In conclusion, (R)-3-(4-Methoxyphenyl)morpholine (CAS No. 1213977-38-8) is a compound with multifaceted applications in organic synthesis, pharmacology, and environmental science. Its unique structural features, coupled with recent advancements in its synthesis and biological evaluation, position it as a valuable tool for researchers across diverse disciplines.